4-(N,N-dimethylsulfamoyl)-N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-[5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C20H21N5O4S3/c1-13-5-4-6-15(11-13)21-17(26)12-30-20-24-23-19(31-20)22-18(27)14-7-9-16(10-8-14)32(28,29)25(2)3/h4-11H,12H2,1-3H3,(H,21,26)(H,22,23,27)
• InChI Key: DCCXEMQHDNLYJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C
• Molecular Formula: C20H21N5O4S3
• Molecular Weight: 491.6 g/mol

Description

4-(N,N-dimethylsulfamoyl)-N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C20H21N5O4S3 and its molecular weight is 491.6. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

One study focuses on benzothiazole derivatives for corrosion inhibition on carbon steel in acidic solutions. These compounds have shown to offer stability and high efficiency in preventing steel corrosion, indicating potential applications in materials science and engineering to enhance the durability of metals in corrosive environments (Hu et al., 2016).

Anticancer Activity

Another research avenue explores thiadiazole scaffold and benzamide groups for their anticancer properties. Microwave-assisted synthesis of these compounds revealed promising anticancer activity against various human cancer cell lines, highlighting their potential in medicinal chemistry for developing new cancer therapies (Tiwari et al., 2017).

Enzyme Inhibition

Synthesized Schiff bases derived from sulfamethoxazole and sulfisoxazole showed significant inhibitory effects on various enzymes, suggesting their application in studying enzyme mechanisms and developing enzyme inhibitors for therapeutic purposes (Alyar et al., 2019).

Nematocidal Activity

The design and synthesis of novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide group exhibited effective nematocidal activities against Bursaphelenchus xylophilus, offering a foundation for developing new nematicides for agricultural use (Liu et al., 2022).